Cas no 72511-90-1 (3-(1-hydroxy-2-{[(1E)-(4-methoxyphenyl)methylidene]amino}ethyl)phenol)

• Product Name: 3-(1-hydroxy-2-{[(1E)-(4-methoxyphenyl)methylidene]amino}ethyl)phenol
• CAS No: 72511-90-1
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 1756019
• PubChem ID: 3055484
• Update Time: 2025-04-21

3-(1-hydroxy-2-{[(1E)-(4-methoxyphenyl)methylidene]amino}ethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxy-2-{[(1E)-(4-methoxyphenyl)methylidene]amino}ethyl)phenol
• 3-[1-hydroxy-2-[(4-methoxyphenyl)methylideneamino]ethyl]phenol
• 3-Hydroxy-alpha-((((4-methoxyphenyl)methylene)amino)methyl)benzenemethanol
• 72511-90-1
• Benzenemethanol, 3-hydroxy-alpha-((((4-methoxyphenyl)methylene)amino)methyl)-
• BRN 3060138

• Inchi： 1S/C16H17NO3/c1-20-15-7-5-12(6-8-15)10-17-11-16(19)13-3-2-4-14(18)9-13/h2-10,16,18-19H,11H2,1H3/b17-10+
• InChI Key： KCVHTBXGCUHZDQ-LICLKQGHSA-N
• SMILES： OC(C/N=C/C1C=CC(=CC=1)OC)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 271.12091
• Monoisotopic Mass: 271.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 476.7°C at 760 mmHg
• Flash Point: 242.1°C
• Refractive Index: 1.561
• PSA: 62.05